Cas no 2307780-91-0 (cis-2-(difluoromethyl)cyclopropanamine;hydrochloride)

• Product Name: cis-2-(difluoromethyl)cyclopropanamine;hydrochloride
• CAS No: 2307780-91-0
• MF: C₄H₈ClF₂N
• MW: 143.562827110291
• MDL: MFCD29764222
• CID: 5248754
• PubChem ID: 122163519
• Update Time: 2026-03-09

cis-2-(difluoromethyl)cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2S)-rel-
• cis-2-(difluoromethyl)cyclopropanamine;hydrochloride

• MDL： MFCD29764222
• Inchi： 1S/C4H7F2N.ClH/c5-4(6)2-1-3(2)7;/h2-4H,1,7H2;1H/t2-,3+;/m1./s1
• InChI Key： UYTDZEGHUBNTBD-MUWMCQJSSA-N
• SMILES： C([C@@H]1C[C@@H]1N)(F)F.Cl

Additional information on cis-2-(difluoromethyl)cyclopropanamine;hydrochloride

Cis-2-(difluoromethyl)cyclopropanamine;hydrochloride (CAS No. 2307780-91-0): A Comprehensive Overview

The compound Cis-2-(difluoromethyl)cyclopropanamine;hydrochloride (CAS No. 2307780-91-0) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cis-difluoromethylcyclopropane moiety and its hydrochloride salt form contribute to its distinct chemical properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved pharmacokinetic profiles. The cis-difluoromethylcyclopropanamine moiety in this compound is particularly noteworthy, as it introduces a high degree of rigidity and electronic complexity to the molecular framework. This structural feature is often exploited to modulate binding interactions with biological targets, thereby enhancing the efficacy and selectivity of potential drug candidates.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability during storage and transportation. These properties are crucial for pharmaceutical applications, where bioavailability and shelf-life are critical factors. Furthermore, the hydrochloride salt can facilitate easier formulation into various dosage forms, making it more versatile for clinical use.

Recent studies have highlighted the potential of Cis-2-(difluoromethyl)cyclopropanamine;hydrochloride as a scaffold for developing novel bioactive molecules. Its unique structural motif has been explored in the design of inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. The fluorine atoms present in the molecule contribute to its lipophilicity and binding affinity, which are essential parameters for drug-like properties.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The rigid cyclopropane ring and the electron-withdrawing effect of the difluoromethyl group create a favorable environment for selective interactions with biological targets. This has led to its investigation as a potential lead compound in several drug discovery programs aimed at identifying new treatments for unmet medical needs.

The synthesis of Cis-2-(difluoromethyl)cyclopropanamine;hydrochloride involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into complex molecular frameworks is a challenging yet rewarding endeavor, requiring precise control over reaction conditions and reagent selection. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into various positions within the molecule, further expanding its therapeutic potential.

In addition to its pharmacological applications, this compound has shown promise in materials science and nanotechnology. Its unique structural features make it an attractive candidate for designing functional materials with specific properties. For instance, the rigid cyclopropane ring can serve as a scaffold for creating polymers with enhanced mechanical strength and thermal stability.

The hydrochloride salt form of this compound also finds utility in analytical chemistry due to its well-defined crystal structure and spectroscopic properties. These characteristics make it an ideal reference standard for calibrating analytical instruments and validating methodologies used in drug analysis.

The future prospects of Cis-2-(difluoromethyl)cyclopropanamine;hydrochloride are vast and multifaceted. Ongoing research efforts are focused on optimizing its synthetic routes, exploring new derivatives, and evaluating its efficacy in preclinical studies. As our understanding of biological systems continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

In conclusion, Cis-2-(difluoromethyl)cyclopropanamine;hydrochloride (CAS No. 2307780-91-0) is a remarkable compound with significant potential across multiple domains of science and medicine. Its unique structural features, combined with its favorable physicochemical properties, make it an invaluable asset in pharmaceutical research and development. As advancements continue to be made in synthetic chemistry and drug discovery, this compound is poised to make substantial contributions to human health and well-being.